Cas no 21900-57-2 (2-Chloro-3-fluorobenzoyl chloride)

• Product Name: 2-Chloro-3-fluorobenzoyl chloride
• CAS No: 21900-57-2
• MF: C₇H₃Cl₂FO
• MW: 193.00252366066
• MDL: MFCD12026287
• CID: 250315
• PubChem ID: 45081724
• Update Time: 2025-04-19

2-Chloro-3-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-chloro-3-fluoro-
• 2-Chloro-3-fluorobenzoylchloride
• AKOS006317457
• 2-Chloro-3-fluorobenzoyl chloride
• SCHEMBL785155
• EN300-261686
• FS-6131
• DIUKLCJZYOPHGW-UHFFFAOYSA-N
• 2-chloro-3-fluorobenzoic acid chloride
• 21900-57-2
• Benzoyl chloride, 2-chloro-3-fluoro- (8CI,9CI)
• DTXSID00664808

• MDL： MFCD12026287
• Inchi： 1S/C7H3Cl2FO/c8-6-4(7(9)11)2-1-3-5(6)10/h1-3H
• InChI Key： DIUKLCJZYOPHGW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)Cl)F

Computed Properties

• Exact Mass: 191.95459
• Monoisotopic Mass: 191.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives